Cas no 2034226-55-4 (3-[(1-{bicyclo[2.2.1]hept-5-ene-2-carbonyl}piperidin-4-yl)methyl]-4-(2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-[(1-{bicyclo[2.2.1]hept-5-ene-2-carbonyl}piperidin-4-yl)methyl]-4-(2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2034226-55-4
• MF: C₂₂H₂₅FN₄O₂
• MW: 396.457908391953
• CID: 5347405
• Update Time: 2023-11-21

3-[(1-{bicyclo[2.2.1]hept-5-ene-2-carbonyl}piperidin-4-yl)methyl]-4-(2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-((1-(bicyclo[2.2.1]hept-5-ene-2-carbonyl)piperidin-4-yl)methyl)-4-(2-fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
• 3-[[1-(bicyclo[2.2.1]hept-5-ene-2-carbonyl)piperidin-4-yl]methyl]-4-(2-fluorophenyl)-1H-1,2,4-triazol-5-one
• 3-[(1-{bicyclo[2.2.1]hept-5-ene-2-carbonyl}piperidin-4-yl)methyl]-4-(2-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C22H25FN4O2/c23-18-3-1-2-4-19(18)27-20(24-25-22(27)29)13-14-7-9-26(10-8-14)21(28)17-12-15-5-6-16(17)11-15/h1-6,14-17H,7-13H2,(H,25,29)
• InChI Key： FIIWXXYPBQBCQC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(NN=C1CC1CCN(CC1)C(C1CC2C=CC1C2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 730
• XLogP3: 2.6
• Topological Polar Surface Area: 65